Cas no 2197053-49-7 (Cysteine Protease inhibitor (hydrochloride))

• Product Name: Cysteine Protease inhibitor (hydrochloride)
• CAS No: 2197053-49-7
• MF: C₁₈H₁₅ClN₄O
• MW: 338.7909
• MDL: MFCD28167760
• CID: 5087035
• Update Time: 2026-03-02

Cysteine Protease inhibitor (hydrochloride) Chemical and Physical Properties

Names and Identifiers

• Cysteine Protease inhibitor (hydrochloride)
• Cysteine protease inhibitor HCl
• 4-((4'-(aminomethyl)-[1,1'-biphenyl]-3-yl)oxy)pyrimidine-2-carbonitrile hydrochloride
• Cysteine Protease inhibitor hydrochloride
• 4-[3-[4-(aminomethyl)phenyl]phenoxy]pyrimidine-2-carbonitrile;hydrochloride

• MDL： MFCD28167760
• Inchi： 1S/C18H14N4O.ClH/c19-11-13-4-6-14(7-5-13)15-2-1-3-16(10-15)23-18-8-9-21-17(12-20)22-18;/h1-10H,11,19H2;1H
• InChI Key： SOZJROVPTNXLPB-UHFFFAOYSA-N
• SMILES： Cl[H].O(C1C([H])=C([H])N=C(C#N)N=1)C1=C([H])C([H])=C([H])C(=C1[H])C1C([H])=C([H])C(C([H])([H])N([H])[H])=C([H])C=1[H]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 413
• Topological Polar Surface Area: 84.8

Additional information on Cysteine Protease inhibitor (hydrochloride)

Comprehensive Analysis of Cysteine Protease Inhibitor (hydrochloride) (CAS No. 2197053-49-7): Mechanism, Applications, and Research Trends

The Cysteine Protease Inhibitor (hydrochloride) (CAS No. 2197053-49-7) is a specialized biochemical compound gaining significant attention in protease research and drug discovery. As a potent modulator of cysteine protease activity, this inhibitor plays a pivotal role in regulating enzymatic processes implicated in various physiological and pathological conditions. Its hydrochloride form enhances solubility, making it particularly valuable for in vitro studies and high-throughput screening applications.

Recent advancements in targeted therapy have spotlighted cysteine proteases as critical players in diseases like cancer, neurodegenerative disorders, and inflammatory conditions. Researchers are increasingly focusing on small molecule inhibitors like CAS No. 2197053-49-7 to develop novel therapeutic interventions. The compound's ability to selectively inhibit proteases such as cathepsins and calpains positions it as a valuable tool for mechanistic studies and biomarker discovery.

From a structural perspective, the inhibitor features a optimized pharmacophore that interacts with the active site of cysteine proteases through reversible covalent binding. This mechanism ensures high specificity while minimizing off-target effects—a key consideration in precision medicine applications. The hydrochloride salt formulation addresses common challenges in compound solubility and bioavailability, making it suitable for diverse experimental setups.

In cancer research, this inhibitor has shown promise in modulating tumor microenvironment dynamics by affecting protease-dependent pathways. Studies suggest potential applications in metastasis inhibition and angiogenesis regulation, aligning with current interests in microenvironment-targeted therapies. The compound's structure-activity relationship (SAR) continues to be refined through computational modeling and fragment-based drug design approaches.

The growing field of protease profiling utilizes this inhibitor as a reference compound in activity-based probes development. Its well-characterized inhibition kinetics make it ideal for enzyme kinetic studies and mechanism of action investigations. Recent publications highlight its utility in chemical biology platforms for mapping protease networks in complex biological systems.

Quality control parameters for CAS No. 2197053-49-7 typically include rigorous HPLC purity assessment (>98%) and comprehensive spectroscopic characterization (NMR, MS). These specifications ensure reproducibility in high-content screening and lead optimization workflows. The compound's stability profile under various storage conditions has been extensively documented to support long-term research projects.

Emerging applications in immunology research explore the inhibitor's effects on antigen presentation and immune cell activation. This aligns with current trends in immunomodulatory drug development and checkpoint inhibitor research. The compound's pharmacological properties are being reevaluated in the context of combination therapies and synergistic effects with existing treatment modalities.

From a technical perspective, researchers emphasize the importance of proper working concentration optimization when using this inhibitor. Typical experimental protocols recommend dose-response curves in the nanomolar to micromolar range, with careful consideration of cell permeability and membrane transport characteristics. These practical considerations are frequently addressed in recent method development publications.

The intellectual property landscape surrounding cysteine protease inhibitors continues to evolve, with CAS No. 2197053-49-7 featuring in several patent applications for novel therapeutic uses. This reflects the compound's versatility across multiple disease indications and its potential as a scaffold molecule for further derivatization.

Ongoing translational research investigates the inhibitor's potential in personalized medicine approaches, particularly in cancers with specific protease signatures. The development of companion diagnostic assays using this compound as a reference standard represents an active area of investigation. Such applications leverage the compound's well-defined biological activity profile and consistent batch-to-batch performance.

In academic settings, this inhibitor serves as an important teaching tool for enzyme inhibition kinetics and drug-target interaction principles. Its predictable behavior and clear dose-dependent effects make it ideal for laboratory education in advanced biochemistry courses. The availability of detailed protocols and application notes further supports its educational utility.

The market demand for high-quality research compounds like CAS No. 2197053-49-7 continues to grow, driven by expanding proteomics research and target validation needs. Suppliers emphasize GMP-like manufacturing standards and comprehensive analytical documentation to meet the rigorous requirements of pharmaceutical development programs.

Future directions for this compound class include exploration in age-related diseases and senescence modulation, areas gaining traction in geroscience research. The inhibitor's potential effects on lysosomal function and protein homeostasis present novel opportunities for understanding fundamental aging processes and developing interventive strategies.